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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
acetic propionic anhydride. The information is curated for professionals in research and drug
development who require precise data for experimental design, process optimization, and
safety assessments. This document details key physical constants, outlines experimental
protocols for their determination, and includes a logical workflow for its synthesis and
purification.

I. Core Physical Properties

Acetic propionic anhydride, a mixed anhydride of acetic acid and propionic acid, is a
colorless liquid at room temperature.[1] Its physical characteristics are crucial for its handling,
application, and purification in various chemical processes.

The following table summarizes the key quantitative physical properties of acetic propionic
anhydride compiled from various sources.
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Physical Property Value Source(s)
Molecular Formula CsHsOs3 [2]
Molecular Weight 116.12 g/mol [2]
Boiling Point 154.1 °C at 760 mmHg [2]
Density 1.039 g/cm3 [2]
Refractive Index (n_D) 1.399 [2]
Flash Point 63.5 °C [2]
Vapor Pressure 3.23 mmHg at 25 °C [2]
Melting Point Not available [2]

Solubilit Reacts with water; soluble in
olubility '
many organic solvents.[3]

Il. Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of liquid organic compounds like acetic propionic anhydride. These
protocols are based on standard laboratory practices and can be adapted for specific
equipment and sample sizes.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.

Methodology: Distillation Method[4]

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask. Ensure all glassware is clean and
dry.

o Sample Preparation: Place a known volume (e.g., 10-20 mL) of acetic propionic anhydride
into the round-bottom flask along with a few boiling chips to ensure smooth boiling.
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» Heating: Gently heat the flask using a heating mantle.

o Temperature Measurement: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is in equilibrium with
the boiling liquid.

» Data Recording: The temperature will rise and then stabilize as the liquid begins to boil and
the vapor condenses. Record the constant temperature at which the liquid distills as the
boiling point. Note the atmospheric pressure at the time of the measurement.

Density is the mass per unit volume of a substance and is a fundamental physical property.
Methodology: Pycnometer Method[5]

e Apparatus Preparation: Thoroughly clean and dry a pycnometer (a small glass flask with a
precise volume). Determine and record the mass of the empty, dry pycnometer.

o Sample Filling: Fill the pycnometer with acetic propionic anhydride, ensuring no air
bubbles are trapped. Insert the stopper and allow any excess liquid to overflow through the
capillary.

o Temperature Equilibration: Place the filled pycnometer in a constant temperature bath (e.g.,
20 °C or 25 °C) until it reaches thermal equilibrium.

o Mass Measurement: Carefully wipe the outside of the pycnometer dry and record its mass.

e Volume Calibration: Repeat the procedure using a reference liquid with a known density
(e.g., distilled water) to accurately determine the volume of the pycnometer.

» Calculation: Calculate the density of the acetic propionic anhydride by dividing the mass of
the anhydride by the volume of the pycnometer.

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property for a pure compound.

Methodology: Abbe Refractometer
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 Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index.

o Sample Application: Place a few drops of acetic propionic anhydride onto the clean, dry
prism of the refractometer.

o Measurement: Close the prism and allow the sample to spread evenly. Look through the
eyepiece and adjust the controls to bring the dividing line between the light and dark fields
into sharp focus at the center of the crosshairs.

o Data Recording: Read the refractive index value from the instrument's scale. Record the
temperature at which the measurement was taken, as the refractive index is temperature-
dependent.

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. Acetic propionic anhydride is a liquid and is
expected to be miscible with many organic solvents.[3] It reacts with water and is therefore not
considered soluble in it.[3]

Methodology: Visual Miscibility Test[6]

e Solvent Selection: Choose a range of common organic solvents (e.g., ethanol, acetone,
diethyl ether, toluene, chloroform).

e Procedure: In a series of clean, dry test tubes, add a small, known volume (e.g., 1 mL) of
acetic propionic anhydride.

e To each test tube, add an equal volume of a selected solvent.
o Gently agitate the mixture and observe.

o Observation: If the two liquids form a single, clear phase, they are miscible (soluble in each
other). If two distinct layers form, they are immiscible. Record the observations for each
solvent.

lll. Synthesis and Purification Workflow
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Acetic propionic anhydride is a mixed anhydride and can be synthesized through various
methods, often involving the reaction of acetic anhydride with propionic acid.[7] The purification
of the product is critical to remove unreacted starting materials and byproducts. A common
industrial method involves reactive distillation.[7]

The following diagram illustrates a logical workflow for the synthesis and purification of acetic
propionic anhydride via reactive distillation.
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Workflow for Synthesis and Purification of Acetic Propionic Anhydride
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Caption: Logical workflow for the synthesis and purification of acetic propionic anhydride.
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This guide provides essential physical property data and standardized methodologies relevant
to acetic propionic anhydride. For critical applications, it is recommended that these
properties be determined experimentally under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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